Cas no 7237-56-1 (quinolin-4-yloxonium)

• Product Name: quinolin-4-yloxonium
• CAS No: 7237-56-1
• MF: C₉H₈NO
• MW: 146.165922164917
• CID: 1754844
• PubChem ID: 5254935
• Update Time: 2025-04-21

quinolin-4-yloxonium Chemical and Physical Properties

Names and Identifiers

• quinolin-4-yloxonium
• LogP
• 7237-56-1

• Inchi： 1S/C9H7NO/c11-9-5-6-10-8-4-2-1-3-7(8)9/h1-6H,(H,10,11)/p+1
• InChI Key： PMZDQRJGMBOQBF-UHFFFAOYSA-O
• SMILES： OC1C=C[NH+]=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 146.06064
• Monoisotopic Mass: 146.060588879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• Boiling Point: 313°C at 760 mmHg
• Flash Point: 143.1°C
• PSA: 35.79